4-chloro-N,N,1-triethyl-1H-pyrazole-5-carboxamide
Overview
Description
4-chloro-N,N,1-triethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C10H16ClN3O and its molecular weight is 229.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 229.0981898 g/mol and the complexity rating of the compound is 221. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Agricultural Applications
Derivatives of pyrazole carboxamide, including those similar to 4-chloro-N,N,1-triethyl-1H-pyrazole-5-carboxamide, have been explored for their insecticidal properties. A study highlighted the synthesis and insecticidal activities of novel 1-substituted-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives, showing good efficacy against several lepidopteran pests, suggesting potential as alternative insecticides for managing agricultural pests (Wu et al., 2017). Additionally, some pyrazole carboxamide derivatives exhibit nematocidal activity, indicating their potential use in controlling nematode infestations in crops (Zhao et al., 2017).
Antimicrobial and Antitumor Applications
In the pharmaceutical domain, certain pyrazole carboxamide derivatives have demonstrated antimycobacterial activity against Mycobacterium tuberculosis, suggesting their potential as therapeutic agents in treating tuberculosis (Zítko et al., 2013). Additionally, novel pyrazolopyrimidines derivatives have shown anticancer and anti-5-lipoxygenase activities, indicating their potential in cancer therapy (Rahmouni et al., 2016).
Chemical Synthesis and Mechanistic Studies
Research on the reactivity and functionalization of pyrazole derivatives provides valuable insights into chemical synthesis mechanisms. For instance, studies have investigated the reactions of pyrazole derivatives with various agents, offering a deeper understanding of chemical transformations and the potential for creating novel compounds with specific properties (Ledenyova et al., 2018). These investigations contribute to the broader field of synthetic chemistry, paving the way for the development of new materials and pharmaceuticals.
Properties
IUPAC Name |
4-chloro-N,N,2-triethylpyrazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClN3O/c1-4-13(5-2)10(15)9-8(11)7-12-14(9)6-3/h7H,4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFPPFYXXMDAHSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)Cl)C(=O)N(CC)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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